molecular formula C16H15N7O B2490434 6-(5-amino-3-methyl-1H-pyrazol-1-yl)-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one CAS No. 1170082-98-0

6-(5-amino-3-methyl-1H-pyrazol-1-yl)-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

Cat. No. B2490434
CAS RN: 1170082-98-0
M. Wt: 321.344
InChI Key: ICKRZTCELULPOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidin-4(5H)-ones involves regiospecific annulation and nucleophilic addition reactions. A notable method includes the iminophosphorane-mediated annulation followed by nucleophilic addition with amines, starting from commercially available 4-methylaniline and malononitrile. This method showcases an efficient approach to synthesize the desired compound with clearly characterized structures through IR, 1H NMR, MS, and X-ray diffraction crystallography (Wu et al., 2010).

Scientific Research Applications

Synthesis and Derivatives

  • The compound and its derivatives have been synthesized for various scientific purposes. Miyashita et al. (1990) described the facile preparation of 1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones and its 6-substituted derivatives, showcasing the compound's potential in chemical synthesis and research (Miyashita et al., 1990).

Biological Activity and Applications

  • Various studies have investigated the biological activity of similar compounds. Petrie et al. (1985) explored the synthesis and biological activity of 6-azacadeguomycin and certain 3,4,6-trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides, indicating research interest in the compound's potential medical applications (Petrie et al., 1985).

Antimicrobial and Anticancer Properties

  • Hafez et al. (2016) synthesized novel pyrazole derivatives, including pyrazolo[4,3-d]-pyrimidine derivatives, and evaluated them for their in vitro antimicrobial and anticancer activity. This highlights the potential of these compounds in the development of new antimicrobial and anticancer agents (Hafez et al., 2016).

Applications in Drug Synthesis

  • Rahmouni et al. (2016) reported on the synthesis of a novel series of pyrazolopyrimidines and their evaluation as anticancer and anti-5-lipoxygenase agents, demonstrating the compound's relevance in drug development and pharmacological research (Rahmouni et al., 2016).

Chemical Properties and Analysis

  • Research by Rashad et al. (2014) focused on the synthesis and isomerization of novel pyrazolopyrimidine and pyrazolotriazolopyrimidine derivatives, contributing to the understanding of the chemical properties and potential transformations of this compound (Rashad et al., 2014).

properties

IUPAC Name

6-(5-amino-3-methylpyrazol-1-yl)-1-(3-methylphenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N7O/c1-9-4-3-5-11(6-9)22-14-12(8-18-22)15(24)20-16(19-14)23-13(17)7-10(2)21-23/h3-8H,17H2,1-2H3,(H,19,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ICKRZTCELULPOR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

321.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(5-amino-3-methyl-1H-pyrazol-1-yl)-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.